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Compound of Interest

Compound Name: Ceralifimod

Cat. No.: B1668400

Ceralifimod's Receptor Selectivity Profiled: An In
Vitro Comparison

An in-depth analysis of Ceralifimod's binding affinity demonstrates its high selectivity for the
sphingosine-1-phosphate receptor 1 (S1P1) and 5 (S1P5), distinguishing it from other S1P
receptor modulators. This guide provides a comparative overview of Ceralifimod's receptor
binding profile against other prominent S1P modulators, supported by detailed experimental
methodologies for the receptor binding assays used in these evaluations.

Comparative Receptor Binding Affinity

To quantitatively assess the selectivity of Ceralifimod, its binding affinity (Ki) for all five human
S1P receptor subtypes (S1P1-5) was determined using radioligand displacement assays. The
results are presented in comparison to other well-characterized S1P receptor modulators:
Fingolimod (phosphorylated active form, FTY720-P), Siponimod, and Ozanimod.
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S1P1 Ki S1P2 Ki S1P3 Ki S1P4 Ki S1P5 Ki
Compound

(nM) (nM) (nM) (nM) (nM)
Ceralifimod

0.626 >5450 >5630 28.8 0.574
(ONO-4641)
Fingolimod-P

0.35 >10,000 1.1 1.3 0.33
(FTY720-P)
Siponimod 0.95 >10,000 >1000 750 0.44
Ozanimod 0.27 >10,000 >10,000 >10,000 5.0

Data for Ceralifimod from Komiya et al., 2013 and Cayman Chemical. Data for Fingolimod-P,
Siponimod, and Ozanimod compiled from various sources for comparative purposes and may
not be from direct head-to-head studies.

The data clearly illustrates Ceralifimod's potent affinity for S1IP1 and S1P5, with Ki values in
the sub-nanomolar range[1]. Notably, its affinity for S1P2 and S1P3 is negligible, indicating a
high degree of selectivity. In contrast, the first-generation S1P modulator, Fingolimod-P, exhibits
high affinity for S1P1, S1P3, S1P4, and S1P5[1][2]. Second-generation modulators like
Siponimod and Ozanimod show selectivity for S1IP1 and S1P5, though with differing affinity
ratios compared to Ceralifimod[1][3].

S1P1 Receptor Signhaling Pathway

The binding of an agonist, such as Ceralifimod, to the S1P1 receptor initiates a cascade of
intracellular signaling events. This process is crucial for the modulation of immune cell
trafficking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sphingosine 1-phosphate Receptor Modulator Therapy for Multiple Sclerosis: Differential
Downstream Receptor Signalling and Clinical Profile Effects - PMC [pmc.ncbi.nlm.nih.gov]

e 2. S1P receptor modulators and the cardiovascular autonomic nervous system in multiple
sclerosis: a narrative review - PMC [pmc.ncbi.nim.nih.gov]

e 3. Molecular and neuroimmune pharmacology of S1P receptor modulators and other
disease-modifying therapies for multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [In vitro validation of Ceralifimod's selectivity using
receptor binding assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668400#in-vitro-validation-of-ceralifimod-s-
selectivity-using-receptor-binding-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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